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Compound of Interest

Compound Name: 4-Ethyl trazodone

CAS No.: 1346599-35-6

Cat. No.: B584652

Get Quote

Introduction
4-Ethyl trazodone, chemically known as 2-[3-[4-(3-chloro-4-ethylphenyl)piperazin-1-yl]propyl]-

[1][2][3]triazolo[4,3-a]pyridin-3-one, is a known impurity and analog of the antidepressant drug

Trazodone.[4][5] As a critical component in pharmaceutical quality control and drug

development, its unambiguous identification and characterization are paramount to ensure the

safety and efficacy of Trazodone formulations. This application note provides a detailed guide

to the structural elucidation of 4-Ethyl trazodone using Nuclear Magnetic Resonance (NMR)

and Mass Spectrometry (MS), two of the most powerful analytical techniques for molecular

structure determination.

This document outlines optimized protocols for sample preparation and data acquisition for

both NMR and MS analyses. Furthermore, it delves into the interpretation of the expected

spectral data, providing a predictive framework for the characterization of 4-Ethyl trazodone
based on the known spectral properties of the parent Trazodone molecule.
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Chemical Structure and Properties
IUPAC Name: 2-[3-[4-(3-chloro-4-ethylphenyl)piperazin-1-yl]propyl]-[1][2][3]triazolo[4,3-

a]pyridin-3-one[4]

Molecular Formula: C₂₁H₂₆ClN₅O[4]

Molecular Weight: 399.9 g/mol [4]

Monoisotopic Mass: 399.1825882 Da[4]

Property Value Source

IUPAC Name

2-[3-[4-(3-chloro-4-

ethylphenyl)piperazin-1-

yl]propyl]-[1][2][3]triazolo[4,3-

a]pyridin-3-one

PubChem[4]

Molecular Formula C₂₁H₂₆ClN₅O PubChem[4]

Molecular Weight 399.9 g/mol PubChem[4]

Monoisotopic Mass 399.1825882 Da PubChem[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules,

providing detailed information about the chemical environment of individual atoms. For 4-Ethyl
trazodone, ¹H and ¹³C NMR are crucial for confirming its structure.

Experimental Protocol: NMR Sample Preparation
The quality of NMR spectra is highly dependent on proper sample preparation. The following

protocol is recommended for achieving high-resolution spectra of 4-Ethyl trazodone.

Solvent Selection: Choose a suitable deuterated solvent in which the sample is fully soluble.

Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices for

trazodone and its analogs.
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Sample Concentration:

For ¹H NMR, dissolve 5-10 mg of 4-Ethyl trazodone in 0.6-0.7 mL of the chosen

deuterated solvent.

For ¹³C NMR, a higher concentration of 15-25 mg in 0.6-0.7 mL of solvent is

recommended due to the lower natural abundance of the ¹³C isotope.

Sample Preparation:

Weigh the sample accurately in a clean, dry vial.

Add the deuterated solvent and gently vortex or sonicate to ensure complete dissolution.

Filter the solution through a glass wool or cotton plug in a Pasteur pipette directly into a

clean, high-quality 5 mm NMR tube to remove any particulate matter.

Internal Standard: For precise chemical shift referencing, an internal standard such as

Tetramethylsilane (TMS) can be added to the solvent. Alternatively, the residual solvent peak

can be used as a secondary reference.

Workflow for NMR Analysis
Caption: Workflow for NMR analysis of 4-Ethyl trazodone.

Predicted ¹H NMR Spectral Data
The predicted ¹H NMR spectrum of 4-Ethyl trazodone will be similar to that of Trazodone, with

the key difference being the signals for the ethyl group on the phenyl ring. Based on the known

spectrum of Trazodone, the following assignments for 4-Ethyl trazodone in CDCl₃ are

proposed:
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Chemical Shift (δ,
ppm)

Multiplicity Integration
Proposed
Assignment

~7.8-7.0 m 7H Aromatic protons

~4.2 t 2H -N-CH₂- (propyl chain)

~3.2 m 4H Piperazine protons

~2.7 q 2H -CH₂- (ethyl group)

~2.6 t 2H -CH₂- (propyl chain)

~2.5 m 4H Piperazine protons

~2.0 m 2H -CH₂- (propyl chain)

~1.2 t 3H -CH₃ (ethyl group)

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will provide further confirmation of the carbon skeleton. The predicted

chemical shifts for 4-Ethyl trazodone are:

Chemical Shift (δ, ppm) Proposed Assignment

~170 C=O

~150-120 Aromatic carbons

~58 -N-CH₂- (propyl chain)

~53 Piperazine carbons

~49 Piperazine carbons

~45 -CH₂- (propyl chain)

~28 -CH₂- (ethyl group)

~26 -CH₂- (propyl chain)

~15 -CH₃ (ethyl group)
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Mass Spectrometry (MS)
Mass spectrometry is a powerful technique for determining the molecular weight and elemental

composition of a compound, as well as providing structural information through fragmentation

analysis.

Experimental Protocol: Mass Spectrometry Sample
Preparation
Proper sample preparation is crucial for obtaining high-quality mass spectra. The following is a

general protocol for the analysis of 4-Ethyl trazodone by electrospray ionization (ESI) mass

spectrometry.

Solvent Selection: Use a solvent system compatible with ESI-MS, typically a mixture of

water, acetonitrile, or methanol with a small amount of formic acid or ammonium acetate to

promote ionization.

Sample Concentration: Prepare a stock solution of 4-Ethyl trazodone at approximately 1

mg/mL in a suitable organic solvent. Dilute this stock solution to a final concentration of 1-10

µg/mL in the ESI-MS compatible solvent system.

Sample Preparation:

Ensure the sample is fully dissolved.

Filter the final diluted sample through a 0.22 µm syringe filter to remove any particulates

that could clog the instrument's tubing.

Workflow for Mass Spectrometry Analysis
Caption: Workflow for mass spectrometry analysis of 4-Ethyl trazodone.

Predicted Mass Spectral Data
In positive ion mode ESI-MS, 4-Ethyl trazodone is expected to be observed as the protonated

molecule [M+H]⁺.

Expected [M+H]⁺: m/z 400.1900 (for C₂₁H₂₇ClN₅O⁺)
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Predicted MS/MS Fragmentation
Tandem mass spectrometry (MS/MS) of the [M+H]⁺ ion will provide valuable structural

information. The fragmentation of 4-Ethyl trazodone is expected to be analogous to that of

Trazodone. The primary fragmentation pathways likely involve cleavage of the propyl linker and

the piperazine ring.

Precursor Ion (m/z)
Predicted Fragment Ion
(m/z)

Proposed Structure of
Fragment

400.19 ~204.12
[CH₃CH₂(Cl)C₆H₃-

N(CH₂)₂CH₂]⁺

400.19 ~176.08 [C₉H₁₀N₅O]⁺

The fragment at m/z ~204.12 would correspond to the ethyl-chlorophenylpiperazine moiety,

while the fragment at m/z ~176.08 is characteristic of the triazolopyridinone portion of the

molecule, consistent with the known fragmentation of Trazodone.

Conclusion
The combined application of NMR and mass spectrometry provides a robust and

comprehensive approach for the structural characterization of 4-Ethyl trazodone. The detailed

protocols and predicted spectral data presented in this application note serve as a valuable

resource for researchers and scientists in the pharmaceutical industry. By following these

guidelines, the unambiguous identification and structural confirmation of this important

Trazodone-related compound can be achieved with a high degree of confidence, ensuring the

quality and safety of pharmaceutical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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